Cas no 530145-02-9 (ethyl 5-(hydroxymethyl)benzothiophene-2-carboxylate)

• Product name: ethyl 5-(hydroxymethyl)benzothiophene-2-carboxylate
• CAS No: 530145-02-9
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 1584722

ethyl 5-(hydroxymethyl)benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(hydroxymethyl)benzothiophene-2-carboxylate
• ethyl 5-(hydroxymethyl)-1-benzothiophene-2-carboxylate
• Ethyl-5-(hydroxymethyl)-1-benzothiophen-2-carboxylat
• LogP
• Benzo[b]thiophene-2-carboxylic acid, 5-(hydroxymethyl)-, ethyl ester

• Inchi： 1S/C12H12O3S/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6,13H,2,7H2,1H3
• InChI Key： NNJYQHRSFIOKMJ-UHFFFAOYSA-N
• SMILES： C12=CC=C(CO)C=C1C=C(C(OCC)=O)S2

Computed Properties

• Exact Mass: 236.05076

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 402.1±30.0 °C(Predicted)
• PSA: 46.53
• pka: 14.16±0.10(Predicted)